Cas no 882506-11-8 ((4-bromo-5-methylthiophen-2-yl)methanol)

(4-bromo-5-methylthiophen-2-yl)methanol structure
882506-11-8 structure
Product Name:(4-bromo-5-methylthiophen-2-yl)methanol
CAS No:882506-11-8
MF:C6H7BrOS
MW:207.088179826736
MDL:MFCD27931365
CID:4287312
PubChem ID:59835954
Update Time:2025-04-24

(4-bromo-5-methylthiophen-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • 2-Thiophenemethanol, 4-bromo-5-methyl-
    • (4-Bromo-5-methylthiophen-2-yl)methanol
    • CS-0190745
    • (4-Bromo-5-methyl-2-thienyl)methanol
    • 882506-11-8
    • SY364585
    • VYPFVNCCOSKPQE-UHFFFAOYSA-N
    • EN300-1896515
    • A1-11920
    • E93180
    • 4-bromo-2 hydroxymethyl-5-methylthiophene
    • SCHEMBL1199489
    • MFCD27931365
    • (4-bromo-5-methylthiophen-2-yl)methanol
    • MDL: MFCD27931365
    • Inchi: 1S/C6H7BrOS/c1-4-6(7)2-5(3-8)9-4/h2,8H,3H2,1H3
    • InChI Key: VYPFVNCCOSKPQE-UHFFFAOYSA-N
    • SMILES: BrC1C=C(CO)SC=1C

Computed Properties

  • Exact Mass: 205.94010g/mol
  • Monoisotopic Mass: 205.94010g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 99.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 48.5Ų

(4-bromo-5-methylthiophen-2-yl)methanol Pricemore >>

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Enamine
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